N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide
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Description
N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide is a useful research compound. Its molecular formula is C20H23N7O4 and its molecular weight is 425.449. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of related compounds involves multi-step chemical reactions, leveraging the properties of morpholine and triazine derivatives. For instance, derivatives of 1,3,5-triazine have been synthesized, demonstrating the versatility of these compounds in chemical synthesis. Morpholine and bis(2-methoxyethyl)amine-substituted 1,3,5-triazine derivatives containing an alkoxy-o-carborane were synthesized, showing the molecular structures established by X-ray crystallography. These studies highlight the chemical reactivity and potential for further modification of the core structure of interest (Jin et al., 2018).
Biological Activities
Several studies have explored the antimicrobial and anticancer activities of compounds structurally related to N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)-3-(4-oxoquinazolin-3(4H)-yl)propanamide. These compounds have shown varying degrees of efficacy against different strains of bacteria and cancer cell lines, indicating their potential as therapeutic agents.
Antimicrobial Activity : Some compounds have been screened for their antimicrobial activities, with certain derivatives demonstrating good or moderate activities against test microorganisms. This suggests a potential application in developing new antimicrobial agents (Bektaş et al., 2007).
Anticancer Activity : Research into quinazoline derivatives has uncovered compounds with potent apoptosis-inducing activity, highlighting their potential as anticancer agents. For example, N-(4-methoxyphenyl)-N,2-dimethylquinazolin-4-amine was identified as a clinical candidate for anticancer therapy due to its ability to induce apoptosis and its excellent blood-brain barrier penetration (Sirisoma et al., 2009). Furthermore, novel thiosemicarbazone derivatives prepared under microwave irradiation displayed moderate anticancer activity against human cancer cell lines, indicating the importance of structural modifications in enhancing biological activity (Shi et al., 2016).
Properties
IUPAC Name |
N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]-3-(4-oxoquinazolin-3-yl)propanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N7O4/c1-30-20-24-16(23-19(25-20)26-8-10-31-11-9-26)12-21-17(28)6-7-27-13-22-15-5-3-2-4-14(15)18(27)29/h2-5,13H,6-12H2,1H3,(H,21,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMHKNZKCSBZESJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)N2CCOCC2)CNC(=O)CCN3C=NC4=CC=CC=C4C3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N7O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.